Cas no 1260602-04-7 ((R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(naphthalen-2-ylmethyl)propanoic acid)

• Product Name: (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(naphthalen-2-ylmethyl)propanoic acid
• CAS No: 1260602-04-7
• MF: C₂₉H₂₅NO₄
• MW: 451.51310801506
• CID: 6631067
• PubChem ID: 45356719
• Update Time: 2025-06-14

(R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(naphthalen-2-ylmethyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-(R)-3-amino-2-(naphthalen-2-ylmethyl)propanoicacid
• (2R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(naphthalen-2-yl)methyl]propanoic acid
• 2-Naphthalenepropanoic acid, α-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-, (αR)-
• SCHEMBL6731915
• (R,S)-Fmoc-3-amino-2-(2-naphthyl-methyl)-propionic acid, AldrichCPR
• EN300-658225
• AB35586
• 1260602-04-7
• 454424-73-8
• (R,S)-Fmoc-3-amino-2-(naphthalen-2-ylmethyl)-propionic acid
• 1260613-63-5
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(naphthalen-2-yl)methyl]propanoic acid
• AB35589
• MFCD11226812
• (S)-2-[(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-METHYL]-3-NAPHTHALEN-2-YL-PROPIONIC ACID
• (R)-2-[(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)-METHYL]-3-NAPHTHALEN-2-YL-PROPIONIC ACID
• (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(naphthalen-2-ylmethyl)propanoic acid

• Inchi： 1S/C29H25NO4/c30-27(25(28(31)32)16-18-13-14-19-7-1-2-8-20(19)15-18)29(33)34-17-26-23-11-5-3-9-21(23)22-10-4-6-12-24(22)26/h1-15,25-27H,16-17,30H2,(H,31,32)/t25?,27-/m1/s1
• InChI Key： QEJGUSWUYJWWFY-ZCJYOONXSA-N
• SMILES： C(O)(=O)C(CC1=CC=C2C(=C1)C=CC=C2)[C@H](C(OCC1C2C(=CC=CC=2)C2C1=CC=CC=2)=O)N

Computed Properties

• Exact Mass: 451.17835828g/mol
• Monoisotopic Mass: 451.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.275±0.06 g/cm3(Predicted)
• Boiling Point: 699.3±50.0 °C(Predicted)
• pka: 4.27±0.11(Predicted)

Additional information on (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(naphthalen-2-ylmethyl)propanoic acid

Recent Advances in the Application of (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(naphthalen-2-ylmethyl)propanoic acid (CAS: 1260602-04-7) in Chemical Biology and Pharmaceutical Research

The compound (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(naphthalen-2-ylmethyl)propanoic acid (CAS: 1260602-04-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This Fmoc-protected amino acid derivative is a critical intermediate in peptide synthesis and drug development, particularly in the construction of complex peptide-based therapeutics. Recent studies have highlighted its role in the synthesis of peptidomimetics and its potential applications in targeting protein-protein interactions (PPIs), which are often considered "undruggable" targets in traditional drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the development of novel inhibitors for the PD-1/PD-L1 immune checkpoint pathway. Researchers utilized (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(naphthalen-2-ylmethyl)propanoic acid as a key building block to create cyclic peptides with enhanced binding affinity and metabolic stability. The study reported a 15-fold improvement in binding affinity compared to previous generation compounds, with IC50 values in the low nanomolar range.

In the realm of neurodegenerative disease research, a recent publication in ACS Chemical Neuroscience (2024) described the use of this compound in the synthesis of β-sheet breakers for amyloid-β aggregation. The naphthalene moiety of the molecule was found to play a crucial role in π-π stacking interactions with aromatic residues in amyloid peptides, while the Fmoc group provided necessary protection during solid-phase peptide synthesis. This approach led to the development of potential therapeutic candidates with improved blood-brain barrier permeability.

From a synthetic chemistry perspective, advances in the production and purification of (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(naphthalen-2-ylmethyl)propanoic acid have been reported. A 2023 patent (US20230183221A1) disclosed an improved synthetic route with higher yield (85% vs previous 62%) and better enantiomeric purity (>99.5% ee). This advancement is particularly significant for scale-up production in pharmaceutical manufacturing.

The compound's unique structural features - combining the hydrophobicity of naphthalene with the versatility of Fmoc-protected amino acids - make it particularly valuable in drug discovery. Recent computational studies have utilized molecular dynamics simulations to better understand its conformational preferences and interaction patterns with biological targets. These insights are informing the design of next-generation peptide therapeutics with improved pharmacokinetic properties.

Looking forward, researchers anticipate expanded applications of this compound in targeted drug delivery systems, particularly in the development of peptide-drug conjugates (PDCs). Its chemical handle (Fmoc group) allows for straightforward conjugation with various payloads, while the naphthalene moiety can contribute to enhanced cellular uptake. Several biotech companies have included derivatives of this compound in their preclinical pipelines for oncology and autoimmune indications.